![molecular formula C17H18N6O3 B2377239 1-(4-methoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea CAS No. 941964-69-8](/img/structure/B2377239.png)
1-(4-methoxyphenyl)-3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)urea
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Overview
Description
This compound is a urea derivative that contains two 4-methoxyphenyl groups and a tetrazole group. Urea derivatives are often used in medicinal chemistry due to their bioactivity. The methoxyphenyl groups are aromatic rings with a methoxy (-OCH3) substituent, which can influence the compound’s physical properties and reactivity. The tetrazole group is a five-membered ring containing four nitrogen atoms, which is often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of two aromatic rings (from the methoxyphenyl groups), a urea group, and a tetrazole ring. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine its structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The urea group might undergo hydrolysis under acidic or basic conditions. The tetrazole ring might participate in nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar urea group and the aromatic rings might influence its solubility and stability .Scientific Research Applications
Synthesis and Structural Analysis
Chemical Synthesis and Isomerization : Research on the synthesis of related urea derivatives and their structural transformation under specific conditions highlights the versatility and reactivity of these compounds. For example, the treatment of isocyanates with aminotetrazole has led to kinetic and thermodynamic products, demonstrating complex reaction pathways that could be explored for similar compounds (Peet, 1987).
Crystal Structure Analysis : Studies on the crystal structures of phenylurea derivatives offer insights into their molecular geometry, hydrogen bonding, and interactions, which are crucial for understanding the physical properties and reactivity of these compounds (Kang et al., 2015).
Biological and Chemical Applications
Enzyme Inhibition and Anticancer Activity : Urea derivatives have been evaluated for their enzyme inhibition capabilities and potential anticancer activities, providing a basis for developing novel therapeutic agents. The synthesis and characterization of various urea derivatives have shown varying degrees of enzyme inhibition and anticancer effects, suggesting the potential for similar compounds to be used in medical research (Mustafa et al., 2014).
Antidiabetic Activity : The synthesis and evaluation of dihydropyrimidine derivatives for antidiabetic activity demonstrate the potential of urea derivatives in treating metabolic disorders. These compounds have shown promising results in in vitro assays, indicating the possible applications of related compounds in diabetes research (Lalpara et al., 2021).
Material Science and Chemistry
Hydrogel Formation and Rheology : The study of low molecular weight urea derivatives as hydrogelators shows how modifications to the urea structure can influence gel properties. This research is relevant for developing new materials with tunable physical characteristics for various applications, including drug delivery systems (Lloyd & Steed, 2011).
Corrosion Inhibition : The investigation of organic compounds, including urea derivatives, as corrosion inhibitors highlights their potential in protecting metals against degradation. This application is critical for extending the lifespan of metal components in industrial settings (Bahrami & Hosseini, 2012).
Future Directions
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O3/c1-25-14-7-3-12(4-8-14)19-17(24)18-11-16-20-21-22-23(16)13-5-9-15(26-2)10-6-13/h3-10H,11H2,1-2H3,(H2,18,19,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDIPWFIFJSGPLS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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